potassium;2-morpholin-4-ylethanesulfonate

• IUPAC Name: potassium;2-morpholin-4-ylethanesulfonate
• InChI: InChI=1S/C6H13NO4S.K/c8-12(9,10)6-3-7-1-4-11-5-2-7;/h1-6H2,(H,8,9,10);/q;+1/p-1
• InChI Key: IMFIKFZWLAWMQE-UHFFFAOYSA-M
• Canonical SMILES: C1COCCN1CCS(=O)(=O)[O-].[K+]
• Molecular Formula: C6H12KNO4S
• Molecular Weight: 233.33 g/mol

Description

potassium;2-morpholin-4-ylethanesulfonate is a chemical compound with a unique structure and properties that make it valuable in various scientific fields. This compound is often used in research and industrial applications due to its reactivity and versatility.

Preparation Methods

The preparation of potassium;2-morpholin-4-ylethanesulfonate involves several synthetic routes and reaction conditions. One common method includes the use of liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the quantification of small molecules in body fluids . This technique requires careful sample preparation to ensure accurate and robust results. Industrial production methods may involve large-scale synthesis using specialized equipment and conditions to achieve high purity and yield.

Chemical Reactions Analysis

potassium;2-morpholin-4-ylethanesulfonate undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, the reaction with phosgene and imidazole under anhydrous conditions can produce carbonyldiimidazole .

Scientific Research Applications

potassium;2-morpholin-4-ylethanesulfonate has a wide range of scientific research applications. In chemistry, it is used as a reagent for the synthesis of other compounds. In biology, it can be used to study the interactions between small molecules and biological targets. In medicine, it may be used in the development of new drugs or therapeutic agents. In industry, it is used in the production of various chemicals and materials .

Mechanism of Action

The mechanism of action of potassium;2-morpholin-4-ylethanesulfonate involves its interaction with specific molecular targets and pathways. For example, it may inhibit the activation of certain enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

potassium;2-morpholin-4-ylethanesulfonate can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include other small molecules with similar structures or reactivity. For example, compounds such as CID 2632, CID 6540461, CID 5362065, and CID 5479530 are structurally similar and may have similar applications . this compound may have unique properties or reactivity that make it particularly valuable for certain applications.

Conclusion

This compound is a versatile and valuable compound with a wide range of applications in scientific research and industry. Its unique properties and reactivity make it an important tool for chemists, biologists, and medical researchers. Understanding its preparation methods, chemical reactions, and mechanism of action can help researchers and industry professionals make the most of this compound’s potential.